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Compound Name: 3-Hydroxy-5-nitrobenzaldehyde

Cat. No.: B1337175 Get Quote

An In-Depth Technical Guide to 3-Hydroxy-5-nitrobenzaldehyde in Materials Science

Introduction
3-Hydroxy-5-nitrobenzaldehyde is a multifunctional aromatic compound positioned at the

intersection of organic synthesis and materials innovation. Its structure, a benzene ring

functionalized with a hydroxyl (-OH), a nitro (-NO₂), and an aldehyde (-CHO) group, provides a

unique combination of reactivity and electronic properties.[1][2][3] The interplay between the

electron-donating hydroxyl group and the strongly electron-withdrawing nitro and aldehyde

groups makes this molecule a highly versatile precursor for a range of advanced materials.[1]

This guide serves as a comprehensive technical resource for researchers and scientists,

detailing the applications of 3-Hydroxy-5-nitrobenzaldehyde in the design and synthesis of

chemosensors, functional polymers, and as a prospective component in metal-organic

frameworks (MOFs). We will explore the causality behind synthetic protocols and the structure-

property relationships that enable these applications.

Core Compound Profile & Reactivity
The utility of 3-Hydroxy-5-nitrobenzaldehyde in materials science is dictated by the distinct

reactivity of its three functional groups.

Aldehyde Group (-CHO): This is the primary site for condensation reactions, most notably

with primary amines to form Schiff bases (imines).[1][4] This reaction is fundamental to the
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creation of sensors and polyimines. The aldehyde can also be oxidized to a carboxylic acid

or reduced to an alcohol, offering further synthetic pathways.[1]

Hydroxyl Group (-OH): As an activating, ortho-, para-directing group, it enhances the

electron density of the aromatic ring.[1] It also serves as a proton donor and a coordination

site for metal ions, a critical feature in the design of chemosensors.

Nitro Group (-NO₂): This powerful deactivating, meta-directing group significantly influences

the electronic character of the molecule.[1] It acts as a potent chromophore, making it an

excellent signaling unit in colorimetric sensors, and enhances the acidity of the nearby

hydroxyl proton, facilitating interactions with analytes.[5] The nitro group can also be

chemically reduced to an amine, providing a route for post-synthesis modification of

materials.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitrobenzaldehyde-in-materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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